Cas no 127592-40-9 (Uridine,5-chloro-2',3'-dideoxy-)

• Product Name: Uridine,5-chloro-2',3'-dideoxy-
• CAS No: 127592-40-9
• MF: C₉H₁₁ClN₂O₄
• MW: 246.647641420364
• CID: 192497
• PubChem ID: 452166
• Update Time: 2025-04-19

Uridine,5-chloro-2',3'-dideoxy- Chemical and Physical Properties

Names and Identifiers

• Uridine,5-chloro-2',3'-dideoxy-
• 5-chloro-1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 5-Chloro-2',3'-dideoxyuridine
• 2,4(1H,3H)-pyrimidinedione, 5-chloro-1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
• 2,3'-Dideoxy-5-chlorouridine
• 5-chloro-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 5-ClddU
• 127592-40-9
• Uridine, 5-chloro-2',3'-dideoxy-
• SCHEMBL4749007
• DTXSID80155608
• CHEMBL242185

• Inchi： 1S/C9H11ClN2O4/c10-6-3-12(9(15)11-8(6)14)7-2-1-5(4-13)16-7/h3,5,7,13H,1-2,4H2,(H,11,14,15)/t5-,7+/m0/s1
• InChI Key： VMZOLVOHWONZSQ-CAHLUQPWSA-N
• SMILES： ClC1C(NC(N(C=1)[C@H]1CC[C@@H](CO)O1)=O)=O

Computed Properties

• Exact Mass: 246.041
• Monoisotopic Mass: 246.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.55
• Refractive Index: 1.613